Cas no 2138137-71-8 (3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2138137-71-8
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 6172076
• PubChem ID: 165866222
• Update Time: 2025-06-23

3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• 2138137-71-8
• EN300-741602

• Inchi： 1S/C13H14ClN3/c1-9-3-2-4-10(13(9)14)11-7-16-17-6-5-15-8-12(11)17/h2-4,7,15H,5-6,8H2,1H3
• InChI Key： XINPGMPFHLMKOY-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1C=NN2CCNCC2=1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Compound 3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound 3-(2-chloro-3-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138137-71-8) is a heterocyclic aromatic compound with a unique structural arrangement. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their potential applications in various fields such as pharmaceuticals and materials science. The molecule consists of a pyrazole ring fused to a pyrazine ring system, with a substituted phenyl group attached at the 3-position. The presence of chlorine and methyl substituents on the phenyl ring introduces additional electronic and steric effects that can influence its reactivity and properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery. For instance, researchers have explored the potential of these compounds as kinase inhibitors due to their ability to bind to ATP-binding pockets of various enzymes. The chloro and methyl substituents in this compound are particularly significant as they can modulate the electronic environment of the molecule and enhance its binding affinity to target proteins. This makes CAS No. 2138137-71-8 a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, pyrazolo[1,5-a]pyrazine derivatives have also gained attention in materials science. Their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of these compounds with high purity and yield. For example, researchers have developed novel catalytic systems that allow for the construction of the pyrazolo[1,5-a]pyrazine core through tandem cyclization reactions.

The synthesis of CAS No. 2138137-71-8 involves a multi-step process that typically starts with the preparation of the pyridazine or pyrimidine precursors. The key steps often include nucleophilic aromatic substitution or cycloaddition reactions to form the fused ring system. The introduction of the chloro and methyl substituents is usually carried out via electrophilic aromatic substitution or through directed metallation strategies. These methods ensure high regioselectivity and control over the final product's structure.

From a toxicological perspective, understanding the safety profile of CAS No. 2138137-71-8 is crucial for its potential use in therapeutic applications. Recent studies have focused on evaluating its acute and chronic toxicity profiles using in vitro and in vivo models. Preliminary results suggest that the compound exhibits low toxicity at therapeutic concentrations; however, further long-term studies are required to confirm its safety profile.

In conclusion, CAS No. 2138137-71-8, or pyrazolo[1,5-a]pyrazine derivative, represents a versatile scaffold with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.